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Compound of Interest

Compound Name: Gold bromide

CAS No.: 57485-08-2

Cat. No.: B3053998

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Gold bromide exists primarily in two oxidation states: gold(I) bromide (AuBr) and

gold(III) bromide (AuBr₃). Gold(III) bromide is a dark-red to black crystalline solid that typically

exists as a dimer, Au₂Br₆, with two bromine atoms bridging the two square-planar gold centers.

[1] These compounds are significant as catalysts in various organic reactions, precursors for

the synthesis of gold nanoparticles, and components in the development of potential

therapeutic agents.[1][2][3] Given their reactivity and diverse applications, particularly in drug

development where interaction with biological systems is paramount, rigorous characterization

using a suite of analytical techniques is essential to confirm identity, purity, structure, and

stability.

This document provides detailed application notes and experimental protocols for the

characterization of gold bromide compounds.

Physicochemical Properties
A summary of the fundamental properties of gold(I) and gold(III) bromide is crucial for initial

identification and handling.
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Property Gold(I) Bromide (AuBr) Gold(III) Bromide (Au₂Br₆)

Formula Weight 276.87 g/mol [4] 873.36 g/mol (dimer)[5]

Appearance
Lemon yellow to yellow-brown

crystalline solid[4]

Dark-red to black crystalline

solid[1][5]

Melting Point 165 °C (decomposes)[4][6] ~160 °C (decomposes)[5]

Oxidation State of Au +1[6] +3[5]

Coordination Geometry 2-coordinate: linear[6] 4-coordinate: square planar[5]

Solubility
Insoluble in water

(decomposes)[7]
Soluble in water, alcohol[8][9]

CAS Number 10294-27-6[4] 10294-28-7[5]

Analytical Techniques & Protocols
A multi-technique approach is necessary for the comprehensive characterization of gold
bromide compounds.
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Caption: General workflow for the analytical characterization of a synthesized gold bromide
compound.

UV-Visible (UV-Vis) Spectroscopy
Application Note: UV-Vis spectroscopy is used to study the electronic transitions within gold
bromide complexes, particularly the square-planar tetrabromoaurate(III) anion, [AuBr₄]⁻, which
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is a key species in solution.[2] The technique is valuable for confirming the presence of Au(III)

species, studying complex formation, and monitoring reaction kinetics.[10] Aqueous solutions

of gold(III) bromide complexes exhibit characteristic absorption bands with maxima around 254

nm, 380 nm, and 450 nm.[10][11]

Species Solvent
Absorption Maxima
(λ_max)

[AuBr₄]⁻ Aqueous[10][11] 254 nm, 380 nm, 450 nm

[AuBr₄]⁻ Bromine-bromide solution[12] 379 nm

Experimental Protocol: Spectrophotometric Analysis

Stock Solution Preparation: Accurately weigh a sample of gold(III) bromide and dissolve it in

a suitable solvent (e.g., 0.01 M HClO₄ or HBr solution) in a Class A volumetric flask to

prepare a stock solution of known concentration (e.g., 10 mM).

Working Solutions: Prepare a series of dilutions from the stock solution to generate working

standards within the linear range of the spectrophotometer.

Instrument Setup:

Turn on the spectrophotometer (e.g., Shimadzu PC 2500) and allow the lamps to warm up

for at least 30 minutes.[10]

Set the wavelength range for scanning (e.g., 190-900 nm).[10]

Measurement:

Use a matched pair of quartz cuvettes.

Fill the reference cuvette with the solvent blank and the sample cuvette with the gold
bromide solution.

Acquire the baseline spectrum using the solvent blank.

Measure the absorbance spectrum of the sample solution.
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Data Analysis: Identify the wavelengths of maximum absorbance (λ_max) and correlate them

with known values for gold bromide species. For quantitative analysis, use the Beer-

Lambert law (A = εbc) by creating a calibration curve from the standards.

Vibrational Spectroscopy (FTIR & Raman)
Application Note: Fourier-Transform Infrared (FTIR) and Raman spectroscopy are powerful

non-destructive techniques for probing the vibrational modes of molecules. For gold bromide,

they are primarily used to identify the gold-bromine (Au-Br) stretching frequencies, providing

direct evidence of the Au-Br bond. These frequencies are sensitive to the coordination

environment, oxidation state, and overall structure of the complex. For square-planar [AuBr₄]⁻

complexes, the Au-Br stretching vibrations (ν(Au-Br)) are typically observed in the far-IR or

Raman region, between 250 and 262 cm⁻¹.[2]

Complex Type Ligand Environment ν(Au-Br) (cm⁻¹)

trans-[Au(CN)₂(L)Br] Pyridine[2] 250–262

Experimental Protocol: Solid-State FTIR/Raman Analysis FTIR (KBr Pellet Method):

Sample Preparation: Mix ~1 mg of the finely ground gold bromide sample with ~100 mg of

dry, spectroscopic grade potassium bromide (KBr).

Pellet Pressing: Transfer the mixture to a pellet press and apply pressure (typically 8-10

tons) to form a thin, transparent pellet.

Data Acquisition: Place the pellet in the sample holder of the FTIR spectrometer. Purge the

sample compartment with dry air or nitrogen.

Scan: Collect the spectrum, typically in the 4000-400 cm⁻¹ range. For far-IR (to observe Au-

Br stretches), a specialized spectrometer with appropriate beam splitters and detectors is

required.

Raman Spectroscopy:

Sample Preparation: Place a small amount of the solid gold bromide sample onto a

microscope slide or into a capillary tube.
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Instrument Setup: Position the sample under the microscope objective of the Raman

spectrometer.

Data Acquisition: Focus the laser (e.g., 785 nm) on the sample. Set the laser power,

acquisition time, and number of accumulations to obtain a good signal-to-noise ratio while

avoiding sample degradation.

Scan: Collect the Raman spectrum over the desired range (e.g., 100-3500 cm⁻¹).

X-ray Crystallography
Application Note: Single-crystal X-ray diffraction is the definitive technique for determining the

precise three-dimensional atomic arrangement of a crystalline solid. For gold bromides, it

confirms the linear geometry of AuBr and the dimeric, square-planar structure of Au₂Br₆.[4][5][6]

It provides accurate measurements of bond lengths, bond angles, and intermolecular

interactions, which are critical for understanding the compound's reactivity and for

computational modeling.[2]

Compound Bond Type Bond Length (Å)

Au₂Br₆ Au-Br (terminal) Shorter than bridging

Au₂Br₆ Au-Br (bridging) Longer than terminal

Range Au-Br (general) 2.42 - 2.51[2]

Experimental Protocol: Single-Crystal X-ray Diffraction

Crystal Growth: Grow single crystals of suitable size and quality. This is often the most

challenging step and may involve slow evaporation, solvent diffusion, or thermal gradient

methods.

Crystal Mounting: Select a well-formed single crystal and mount it on a goniometer head

using a cryoprotectant.

Data Collection:

Place the mounted crystal on the X-ray diffractometer.
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Cool the crystal to a low temperature (e.g., 100 K) to minimize thermal vibrations.

Center the crystal in the X-ray beam.

Perform an initial scan to determine the unit cell parameters and crystal system.

Execute a full data collection strategy, rotating the crystal and collecting diffraction data

over a wide range of angles.

Structure Solution and Refinement:

Process the raw diffraction data to obtain a set of structure factors.

Solve the crystal structure using direct methods or Patterson methods to obtain an initial

model of the atomic positions.

Refine the model against the experimental data using least-squares methods to optimize

atomic positions, and thermal parameters, yielding the final structure.

Mass Spectrometry (MS)
Application Note: Mass spectrometry is used to measure the mass-to-charge ratio (m/z) of ions,

allowing for the determination of molecular weight and confirmation of elemental composition

through isotopic patterns. Electrospray Ionization (ESI-MS) is particularly useful for analyzing

gold bromide complexes and their interactions with other molecules, such as proteins and

peptides, which is highly relevant in drug development.[13] It can be used to characterize

adducts formed between gold compounds and biological macromolecules.[13]

Compound Formula Weight Key Isotopic Information

Gold (Au) 196.97 u 100% ¹⁹⁷Au

Bromine (Br) 79.90 u ~50.7% ⁷⁹Br, ~49.3% ⁸¹Br

Gold(I) Bromide (AuBr) 276.87 g/mol

Isotope pattern shows two

major peaks separated by 2

Da with ~1:1 intensity.[6]

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)
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Sample Preparation: Prepare a dilute solution of the gold bromide compound (typically 1-10

µM) in a solvent suitable for ESI, such as methanol, acetonitrile, or water, often with a small

amount of acid (e.g., formic acid) to aid ionization.

Instrument Setup:

Calibrate the mass spectrometer using a known standard.

Set the ESI source parameters: capillary voltage, nebulizing gas pressure, and drying gas

temperature and flow rate. Optimize these for the specific analyte.

Set the mass analyzer parameters: scan range, scan speed, and detector voltage.

Data Acquisition: Introduce the sample into the ESI source via direct infusion using a syringe

pump at a low flow rate (e.g., 5-10 µL/min).

Analysis: Acquire the mass spectrum. Identify the molecular ion peak and compare its m/z

value and isotopic distribution pattern with the theoretical values for the expected gold
bromide species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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